N-[3-(1H-imidazol-1-yl)propyl]furan-3-carboxamide

• Molecular Formula: C11H13N3O2
• Molecular Weight: 219.24 g/mol
• IUPAC Name: N-(3-imidazol-1-ylpropyl)furan-3-carboxamide
• InChI: InChI=1S/C11H13N3O2/c15-11(10-2-7-16-8-10)13-3-1-5-14-6-4-12-9-14/h2,4,6-9H,1,3,5H2,(H,13,15)
• InChI Key: SBJAFUJAWRVMHB-UHFFFAOYSA-N
• Canonical SMILES: C1=COC=C1C(=O)NCCCN2C=CN=C2

Description

N-[3-(1H-imidazol-1-yl)propyl]furan-3-carboxamide is a useful research compound. Its molecular formula is C11H13N3O2 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2.24 g. of furoic acid, 3.24 g. of N,N'-carbonyldiimidazole and 80 ml. of tetrahydrofuran was allowed to stir at room temperature for 2 hours. A 4.0 g. portion of 1H-imidazole-1-propanamine dihydrochloride was added and the mixture was stirred at room temperature overnight. The mixture was then heated for 5 hours, 5 ml. of water was added, heating resumed for 30 minutes and then the mixture was concentrated to remove most of the solvent. Dichloromethane and 60 ml. of 1N sodium hydroxide were added, the organic layer was separated, washed twice with water, dried and concentrated, giving 2.0 g. of the desired product, m.p. 127°-129° C.